Cas no 403661-76-7 ((S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride)

• Product Name: (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride
• CAS No: 403661-76-7
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD03093608
• CID: 328328
• PubChem ID: 2761585
• Update Time: 2025-10-22

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride
• (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride
• (S)-3-Amino-4-(2-bromo-phenyl)-butyric acid.HCl
• (S)-3-Amino-4-(2-bromophenyl)-butyric acid-HCl
• 2-BROMO-L-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
• Benzenebutanoic acid, b-amino-2-bromo-, hydrochloride(1:1), (bS)-
• H-Β-HOPHE(2-BR)-OH·HCL
• RARECHEM AK PT F129
• (betaS)-beta-Amino-2-bromobenzenebutanoic acid hydrochloride
• (S)-3-amino-4-(2-bromo-phenyl)-butyric acid-HCl
• AS-48816
• H-Phe(2-Br)-(C#CH2)OH.HCl
• AC-25445
• (s)-3-amino-4-(2-bromophenyl)butyric acid hcl
• L-beta-HomoPhe(2-Br)-OH⋅HCl
• (S)-3-amino-4-(2-bromophenyl)-butyric acid HCl
• FD10120
• (3S)-3-amino-4-(2-bromophenyl)butanoic Acid Hydrochloride
• CS-0156696
• Benzenebutanoic acid,b-amino-2-bromo-,hydrochloride(1:1),(bs)-
• MFCD03093608
• (S)-3-AMINO-4-(2-BROMO-PHENYL)-BUTYRIC ACID HCL
• EN300-7363520
• AKOS015948734
• (S)-3-Amino-4-(2-bromo-phenyl)-butyric acid hydrochloride
• 2-Bromo-L-beta-homophenylalanine hydrochloride
• (S)-3-Amino-4-(2-bromophenyl)butanoicacidhydrochloride
• (3S)-3-amino-4-(2-bromophenyl)butanoic acid;hydrochloride
• 403661-76-7
• (S)-3-Amino-4-(2-bromophenyl)butanoic Acid HCl

• MDL： MFCD03093608
• Inchi： 1S/C10H12BrNO2.ClH/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m0./s1
• InChI Key： CKWDUSDZVLBMMD-QRPNPIFTSA-N
• SMILES： BrC1C=CC=CC=1C[C@@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 292.98200
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 3.29590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride

(S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride

The compound (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride (CAS No. 403661-76-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Structure and Properties

The molecular structure of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride is characterized by a butanoic acid backbone with an amino group at the third carbon and a 2-bromophenyl group at the fourth carbon. The stereochemistry at the third carbon is specified as (S), which is crucial for its biological activity. The presence of the bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent Research Findings

Recent studies have explored the biological activity of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride in various contexts. For instance, research published in 2023 demonstrated its potential as a lead compound in the development of new anti-inflammatory agents. The compound was found to inhibit key enzymes involved in inflammatory pathways, suggesting its therapeutic potential in conditions such as arthritis and inflammatory bowel disease.

Additionally, investigations into its pharmacokinetic profile have revealed favorable absorption and bioavailability characteristics, which are essential for drug candidates. These findings underscore the importance of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride as a promising scaffold for further drug discovery efforts.

Synthesis and Applications

The synthesis of (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride involves multi-step organic reactions, including nucleophilic substitutions and stereocontrolled additions. Researchers have optimized these processes to achieve high yields and enantioselectivity, ensuring the scalability of production.

In terms of applications, this compound serves as a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). Its ability to modulate specific biological targets makes it a valuable asset in the design of novel therapeutic agents.

Conclusion

In conclusion, (S)-3-Amino-4-(2-bromophenyl)-butanoic acid hydrochloride (CAS No. 403661-76-7) is a versatile compound with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in understanding its biological activity, positions it as a key molecule in contemporary chemical research.